N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)cyclopropanecarboxamide

• IUPAC Name: N-[2-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylethyl]cyclopropanecarboxamide
• InChI: InChI=1S/C14H21N5O3S/c20-13(12-2-3-12)15-6-11-23(21,22)19-9-7-18(8-10-19)14-16-4-1-5-17-14/h1,4-5,12H,2-3,6-11H2,(H,15,20)
• InChI Key: HPFJISOSUQVTSE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NCCS(=O)(=O)N2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C14H21N5O3S
• Molecular Weight: 339.42 g/mol

Description

“N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)cyclopropanecarboxamide” is a chemical compound that is a derivative of pyrimidinylpiperazine. Pyrimidinylpiperazine is a common pharmacophore, a part of a molecular structure that is responsible for a particular biological or pharmacological interaction it undergoes. It is known to act as an antagonist of the α2-adrenergic receptor and, to a much lesser extent, as a partial agonist of the 5-HT1A receptor.

Synthesis Analysis

The synthesis of such compounds involves complex chemical reactions. For instance, a series of 2-[4-(pyrimidin-2-yl)piperazin-1-yl]-2-oxoethyl 4-substituted piperazine-1-carbodithioate derivatives were synthesized and screened for their monoamine oxidase A and B inhibitory activity. The structures of these compounds were elucidated using spectroscopic methods.

Molecular Structure Analysis

The molecular structure of “this compound” can be determined using various spectroscopic methods. For example, Infrared (IR) spectroscopy can provide information about the functional groups present in the molecule. Nuclear Magnetic Resonance (NMR) spectroscopy can provide detailed information about the structure, dynamics, reaction state, and chemical environment of molecules.

Chemical Reactions Analysis

The chemical reactions involving “this compound” can be complex and varied. For instance, in one study, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be predicted using various programs. For instance, some physicochemical properties of new compounds were predicted using Molinspiration and MolSoft programs.

Mechanism of Action

Target of Action

Similar compounds have been shown to have antiproliferative effects against human cancer cell lines , suggesting that this compound may also target proteins involved in cell proliferation.

Mode of Action

It’s known that similar compounds interact with their targets, leading to changes in cellular processes . The compound may bind to its target protein, altering its function and leading to downstream effects such as inhibition of cell proliferation.

Biochemical Pathways

Given its potential antiproliferative effects , it may be involved in pathways related to cell cycle regulation and apoptosis.

Result of Action

Similar compounds have been shown to have antiproliferative effects , suggesting that this compound may also inhibit cell proliferation, potentially leading to cell death in cancer cells.